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Compound of Interest

Compound Name: N,N-Dimethylbenzylamine

Cat. No.: B046912

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with N,N-Dimethylbenzylamine (CAS No. 103-83-3). Adherence to
these procedures is essential for ensuring personal safety and minimizing environmental
impact.

Chemical Overview: N,N-Dimethylbenzylamine is a colorless to light yellow liquid with a
characteristic fish-like or ammonia-like odor.[1][2] It is classified as a flammable liquid and
vapor, and is harmful if swallowed, inhaled, or in contact with skin.[3][4][5] This compound is
corrosive and can cause severe skin burns and eye damage.[3][4][5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling N,N-Dimethylbenzylamine to
prevent exposure.[6]
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PPE Category Item Specification

Chemical safety goggles

compliant with OSHA's 29
Eye & Face Protection Safety Goggles CFR 1910.133 or European

Standard EN166.[1] A face

shield may also be necessary.

] ] ] Butyl rubber or neoprene
Hand Protection Chemical-Resistant Gloves
gloves are recommended.[6]

A lab coat, coveralls, or other
Body Protection Protective Clothing appropriate protective clothing

to minimize skin contact.[1][6]

A NIOSH/MSHA or European
Standard EN 149 approved
) ) ) respirator is required if working
Respiratory Protection Respirator . )
outside a fume hood or if

exposure limits are exceeded.

[1]5]

Safe Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and maintain the
chemical's integrity.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3][6]

Ground and bond containers when transferring the material to prevent static discharge.[1]

Use non-sparking tools and explosion-proof equipment.[1][4]

Avoid breathing vapors or mist.[3]

Prevent contact with eyes, skin, and clothing.[3]
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e Wash hands thoroughly after handling.[1]
Storage:

» Store in a cool, dry, and well-ventilated area away from heat, sparks, open flames, and direct
sunlight.[3][6]

o Keep containers tightly closed when not in use.[3][6]

o Store separately from incompatible materials such as strong oxidizing agents, acids, and
halogens.[3][6]

e |tis recommended to store under a nitrogen blanket.[1][3]

Emergency Procedures and First Aid

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Measures

Move the person to fresh air immediately. If
) breathing is difficult, administer oxygen. Do not
Inhalation .
use mouth-to-mouth resuscitation. Seek

immediate medical attention.[1]

Immediately flush the skin with plenty of water
. for at least 15 minutes while removing
Skin Contact ) )
contaminated clothing and shoes. Seek

immediate medical attention.[1][6]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1][7]

Do NOT induce vomiting. If the person is

conscious and alert, give 2-4 cupfuls of milk or
Ingestion water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Spill and Leak Response

In case of a spill, follow these steps:

Evacuate: Immediately evacuate the area and remove all sources of ignition.[6][8]

» Ventilate: Ensure the area is well-ventilated.[1]

o Containment: For small spills, use an inert absorbent material like sand, earth, or vermiculite
to contain the spill.[1][3][6]

e Collection: Use non-sparking tools to collect the absorbed material and place it into a
suitable, labeled container for disposal.[1][8]

« Decontamination: Clean the spill area thoroughly.
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Disposal Plan

Proper disposal of N,N-Dimethylbenzylamine and its contaminated materials is essential to
prevent environmental harm.

o Waste Collection: Collect waste material, including contaminated absorbents and PPE, in
sealed and properly labeled containers.

» Disposal Method: Dispose of the chemical waste through a licensed hazardous waste
disposal contractor.[7][9] Observe all federal, state, and local environmental regulations.[3]
[10] Do not dispose of it down the sewer.[7]

Operational Workflow

The following diagram illustrates the key steps for safely handling N,N-Dimethylbenzylamine
from preparation to disposal.
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Caption: Workflow for N,N-Dimethylbenzylamine Handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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